methyl (2S,3S,4S,5R,6R)-3,4,5-triacetyloxy-6-bromooxane-2-carboxylate
methyl (2S,3S,4S,5R,6R)-3,4,5-triacetyloxy-6-bromooxane-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
21085-72-3
VCID:
VC0151256
InChI:
InChI=1S/C13H17BrO9/c1-5(15)20-8-9(21-6(2)16)11(13(18)19-4)23-12(14)10(8)22-7(3)17/h8-12H,1-4H3/t8-,9+,10+,11-,12-/m0/s1
SMILES:
CC(=O)OC1C(C(OC(C1OC(=O)C)Br)C(=O)OC)OC(=O)C
Molecular Formula:
C13H17BrO9
Molecular Weight:
397.17 g/mol
methyl (2S,3S,4S,5R,6R)-3,4,5-triacetyloxy-6-bromooxane-2-carboxylate
CAS No.: 21085-72-3
Reference Standards
VCID: VC0151256
Molecular Formula: C13H17BrO9
Molecular Weight: 397.17 g/mol
| CAS No. | 21085-72-3 |
|---|---|
| Product Name | methyl (2S,3S,4S,5R,6R)-3,4,5-triacetyloxy-6-bromooxane-2-carboxylate |
| Molecular Formula | C13H17BrO9 |
| Molecular Weight | 397.17 g/mol |
| IUPAC Name | methyl (2S,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-bromooxane-2-carboxylate |
| Standard InChI | InChI=1S/C13H17BrO9/c1-5(15)20-8-9(21-6(2)16)11(13(18)19-4)23-12(14)10(8)22-7(3)17/h8-12H,1-4H3/t8-,9+,10+,11-,12-/m0/s1 |
| Standard InChIKey | GWTNLHGTLIBHHZ-SVNGYHJRSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1[C@H]([C@H](O[C@@H]([C@@H]1OC(=O)C)Br)C(=O)OC)OC(=O)C |
| SMILES | CC(=O)OC1C(C(OC(C1OC(=O)C)Br)C(=O)OC)OC(=O)C |
| Canonical SMILES | CC(=O)OC1C(C(OC(C1OC(=O)C)Br)C(=O)OC)OC(=O)C |
| PubChem Compound | 12900146 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume